Cas no 1316122-36-7 (Ethyl 5-bromo-2-(methylsulfonyl)pyrimidine-4-carboxylate)

• Product Name: Ethyl 5-bromo-2-(methylsulfonyl)pyrimidine-4-carboxylate
• CAS No: 1316122-36-7
• MF: C₈H₉BrN₂O₄S
• MW: 309.137059926987
• CID: 1081852
• PubChem ID: 67299941
• Update Time: 2025-10-11

Ethyl 5-bromo-2-(methylsulfonyl)pyrimidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-bromo-2-(methylsulfonyl)pyrimidine-4-carboxylate
• ethyl 5-bromo-2-methylsulfonylpyrimidine-4-carboxylate
• SENDGBJVMSPIDT-UHFFFAOYSA-N
• Ethyl5-bromo-2-(methylsulfonyl)pyrimidine-4-carboxylate
• DTXSID50736802
• DB-208826
• ETHYL 5-BROMO-2-METHANESULFONYLPYRIMIDINE-4-CARBOXYLATE
• SCHEMBL2160086
• 1316122-36-7
• Ethyl 5-bromo-2-(methanesulfonyl)pyrimidine-4-carboxylate
• 5-bromo-2-methanesulfonyl-pyrimidine-4-carboxylic acid ethyl ester

• Inchi： 1S/C8H9BrN2O4S/c1-3-15-7(12)6-5(9)4-10-8(11-6)16(2,13)14/h4H,3H2,1-2H3
• InChI Key： SENDGBJVMSPIDT-UHFFFAOYSA-N
• SMILES： BrC1C=NC(=NC=1C(=O)OCC)S(C)(=O)=O

Computed Properties

• Exact Mass: 307.94664g/mol
• Monoisotopic Mass: 307.94664g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 94.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on Ethyl 5-bromo-2-(methylsulfonyl)pyrimidine-4-carboxylate

Recent Advances in the Application of Ethyl 5-bromo-2-(methylsulfonyl)pyrimidine-4-carboxylate (CAS: 1316122-36-7) in Chemical Biology and Pharmaceutical Research

Ethyl 5-bromo-2-(methylsulfonyl)pyrimidine-4-carboxylate (CAS: 1316122-36-7) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of kinase inhibitors and other therapeutic agents. Recent studies have highlighted its versatility in medicinal chemistry, owing to its reactive bromo and methylsulfonyl groups, which facilitate further functionalization. This research brief consolidates the latest findings on the applications, synthetic routes, and pharmacological potential of this compound.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of Ethyl 5-bromo-2-(methylsulfonyl)pyrimidine-4-carboxylate as a precursor in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers employed palladium-catalyzed cross-coupling reactions to introduce diverse aryl and heteroaryl groups at the 5-position, yielding compounds with enhanced selectivity and potency against BTK. This approach underscores the compound's utility in targeted cancer therapy, particularly for hematologic malignancies.

In parallel, a team from MIT reported in ACS Chemical Biology (2024) the development of a fluorescence-based high-throughput screening platform using derivatives of 1316122-36-7 to identify modulators of protein-protein interactions (PPIs). The methylsulfonyl moiety was found to be critical for binding to hydrophobic pockets in target proteins, enabling the discovery of new PPI inhibitors with potential applications in neurodegenerative diseases.

Recent synthetic methodology advancements have also been reported. A 2024 Organic Letters publication described a novel, one-pot procedure for converting Ethyl 5-bromo-2-(methylsulfonyl)pyrimidine-4-carboxylate to various fused pyrimidine systems using transition metal-catalyzed annulation reactions. This method significantly improves the efficiency of creating diverse heterocyclic scaffolds for drug discovery programs.

Pharmacokinetic studies of derivatives stemming from 1316122-36-7 have shown promising results. A preclinical investigation published in European Journal of Pharmaceutical Sciences (2023) revealed that ester prodrugs derived from this core structure exhibit improved oral bioavailability compared to their carboxylic acid counterparts, suggesting potential for developing orally administered medications.

The safety profile of Ethyl 5-bromo-2-(methylsulfonyl)pyrimidine-4-carboxylate has been systematically evaluated in recent toxicology studies. While the compound itself shows moderate cytotoxicity at high concentrations, its derivatives demonstrate favorable therapeutic indices in animal models, supporting their further development as drug candidates.

Looking forward, the unique chemical properties of 1316122-36-7 continue to inspire innovative applications. Current research directions include its incorporation into PROTAC (proteolysis targeting chimera) molecules and its use in developing covalent inhibitors for challenging therapeutic targets. The compound's versatility ensures its ongoing importance in chemical biology and pharmaceutical research.